![molecular formula C15H15N3O2 B5380834 2-({[(2-methylphenyl)amino]carbonyl}amino)benzamide](/img/structure/B5380834.png)
2-({[(2-methylphenyl)amino]carbonyl}amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-({[(2-methylphenyl)amino]carbonyl}amino)benzamide, commonly known as Mecam, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. Mecam belongs to the class of benzamides, which are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and analgesic properties.
Mechanism of Action
Mecam is believed to exert its biological activity by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by removing acetyl groups from histones. By inhibiting HDAC activity, Mecam can alter the expression of genes involved in various biological processes, including cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
Mecam has been shown to exhibit a wide range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. Mecam has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, Mecam has been shown to exhibit analgesic activity by reducing the hypersensitivity of neurons in animal models of neuropathic pain.
Advantages and Limitations for Lab Experiments
One of the major advantages of Mecam is its potent antitumor activity against various cancer cell lines, which makes it a promising candidate for the development of anticancer drugs. Additionally, Mecam has been shown to exhibit anti-inflammatory and analgesic activity, which makes it a potential therapeutic agent for the treatment of inflammatory and neuropathic pain conditions. However, one of the limitations of Mecam is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of Mecam. One of the potential directions is the development of Mecam-based anticancer drugs, which can be used in the treatment of various types of cancer. Another potential direction is the development of Mecam-based anti-inflammatory and analgesic drugs, which can be used in the treatment of inflammatory and neuropathic pain conditions. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of Mecam in vivo, as well as its potential side effects and toxicity.
Synthesis Methods
Mecam can be synthesized by the reaction of 2-amino-N-(2-methylphenyl)benzamide with phosgene in the presence of a base, followed by the reaction of the resulting intermediate with ammonia. The yield of Mecam can be improved by using a solvent-free method, which involves the reaction of 2-amino-N-(2-methylphenyl)benzamide with phosgene in the presence of a catalyst, followed by the reaction of the resulting intermediate with ammonia.
Scientific Research Applications
Mecam has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neuropathic pain. In preclinical studies, Mecam has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. Mecam has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, Mecam has been shown to exhibit analgesic activity in animal models of neuropathic pain.
properties
IUPAC Name |
2-[(2-methylphenyl)carbamoylamino]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-10-6-2-4-8-12(10)17-15(20)18-13-9-5-3-7-11(13)14(16)19/h2-9H,1H3,(H2,16,19)(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHGWFHYWMHWQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)NC2=CC=CC=C2C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.